Cas no 1855154-77-6 (N-Cycloheptyl-2,2-dimethylthietan-3-amine)

• Product Name: N-Cycloheptyl-2,2-dimethylthietan-3-amine
• CAS No: 1855154-77-6
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• CID: 5103864
• Update Time: 2023-08-25

N-Cycloheptyl-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Cycloheptyl-2,2-dimethylthietan-3-amine

• Inchi： 1S/C12H23NS/c1-12(2)11(9-14-12)13-10-7-5-3-4-6-8-10/h10-11,13H,3-9H2,1-2H3
• InChI Key： PHJTTXPSQVINGW-UHFFFAOYSA-N
• SMILES： S1CC(C1(C)C)NC1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3